Cas no 7505-59-1 (1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester)
7505-59-1 structure
Product Name:1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
CAS No:7505-59-1
MF:C10H9N3O3
MW:219.196761846542
CID:577569
PubChem ID:343751
Update Time:2025-04-19
1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester
- methyl 1-acetylbenzotriazole-5-carboxylate
- AC1L7Z0T
- NSC400235
- NSC-400235
- 7505-59-1
- DTXSID50322022
-
- Inchi: 1S/C10H9N3O3/c1-6(14)13-9-4-3-7(10(15)16-2)5-8(9)11-12-13/h3-5H,1-2H3
- InChI Key: HLXROYNWQDQAHO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=C(C=1)N=NN2C(C)=O)=O
Computed Properties
- Exact Mass: 219.06447
- Monoisotopic Mass: 219.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.1Ų
Experimental Properties
- Density: 1.4
- Boiling Point: 377.7°Cat760mmHg
- Flash Point: 182.2°C
- Refractive Index: 1.64
- PSA: 74.08
- LogP: 0.87800
1H-Benzotriazole-5-carboxylicacid, 1-acetyl-, methyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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